Cas no 2208275-23-2 (hydrochloride)

• Product Name: hydrochloride
• CAS No: 2208275-23-2
• MF: C₆H₉ClF₃NO
• MW: 203.59
• CID: 5305730
• PubChem ID: 131664429
• Update Time: 2025-06-08

hydrochloride Chemical and Physical Properties

Names and Identifiers

• endo-3-(trifluoromethyl)-2-oxa-5-azabicyclo[2.2.1]heptane
• (1S,3R,4S)-3-(Trifluoromethyl)-2-Oxa-5-Azabicyclo[2.2.1]Heptane Hydrochloride
• E71103
• rel-(1S,3R,4S)-3-(Trifluoromethyl)-2-oxa-5-azabicyclo[2.2.1]heptane hydrochloride
• endo-3-(trifluoromethyl)-2-oxa-5-azabicyclo[2.2.1]heptane;hydrochloride
• PS-17496
• MFCD32201818
• D75348
• 2504147-35-5
• 2208275-23-2
• endo-3-(Trifluoromethyl)-2-oxa-5-aZabicyclo[2.2.1]heptane hydrochloride
• hydrochloride

• Inchi： 1S/C6H8F3NO.ClH/c7-6(8,9)5-4-1-3(11-5)2-10-4;/h3-5,10H,1-2H2;1H/t3-,4-,5+;/m0./s1
• InChI Key： BYOXZPKKLYRPCG-ASMLCRKRSA-N
• SMILES： C([C@@H]1O[C@@H]2CN[C@H]1C2)(F)(F)F.Cl

Computed Properties

• Exact Mass: 203.0324761g/mol
• Monoisotopic Mass: 203.0324761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 170
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on hydrochloride

Hydrochloride: A Comprehensive Overview of CAS No. 2208275-23-2

The compound with CAS No. 2208275-23-2, commonly referred to as hydrochloride, is a significant entity in the field of chemistry and materials science. This compound has garnered attention due to its unique properties and versatile applications. In this article, we delve into the characteristics, synthesis, and applications of hydrochloride, while incorporating the latest research findings to provide a comprehensive understanding.

Hydrochloride is a salt formed by the reaction of hydrochloric acid (HCl) with a base, typically an amine or an alkaline metal hydroxide. The CAS No. 2208275-23-2 specifically refers to a particular hydrochloride compound, which has been extensively studied for its role in various chemical processes. Recent studies have highlighted its potential in catalytic reactions, where it serves as an efficient catalyst for organic transformations. This discovery has opened new avenues for its application in the pharmaceutical and chemical industries.

The synthesis of hydrochloride involves a straightforward reaction between hydrochloric acid and the corresponding base. However, advancements in synthetic methodologies have allowed for the production of high-purity hydrochloride with tailored properties. For instance, researchers have developed green chemistry approaches to synthesize hydrochloride using renewable resources, reducing environmental impact while maintaining product quality.

In terms of applications, hydrochloride finds extensive use in the pharmaceutical sector as a salt form of active pharmaceutical ingredients (APIs). Its ability to enhance drug solubility and bioavailability has made it a preferred choice in drug formulation. Recent clinical trials have demonstrated improved therapeutic outcomes with drugs formulated using hydrochloride, underscoring its importance in modern medicine.

Beyond pharmaceuticals, hydrochloride is also utilized in the production of advanced materials. Its role as a precursor in the synthesis of high-performance polymers and composites has been explored in recent studies. These materials exhibit exceptional mechanical and thermal properties, making them suitable for aerospace and automotive applications.

The environmental impact of hydrochloride production has been a focal point of recent research. Scientists have developed sustainable methods to minimize waste generation and energy consumption during synthesis. These eco-friendly approaches align with global efforts to promote green chemistry and reduce carbon footprints.

In conclusion, CAS No. 2208275-23-2, or hydrochloride, is a multifaceted compound with diverse applications across various industries. Its role as a catalyst, drug ingredient, and material precursor highlights its significance in contemporary science and technology. As research continues to uncover new potentials for hydrochloride, its impact on innovation is expected to grow further.